Cas no 1193388-55-4 (2-chloro-6-methoxyquinoline-7-sulfonyl chloride)

2-Chloro-6-methoxyquinoline-7-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly in the preparation of sulfonamide derivatives. Its quinoline backbone and reactive sulfonyl chloride group enable selective functionalization, making it valuable for pharmaceutical and agrochemical applications. The chloro and methoxy substituents enhance its reactivity and stability, allowing for controlled modifications under mild conditions. This compound is particularly useful in the development of heterocyclic compounds, where its structural features facilitate the introduction of sulfonyl groups with high efficiency. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.
2-chloro-6-methoxyquinoline-7-sulfonyl chloride structure
1193388-55-4 structure
Product Name:2-chloro-6-methoxyquinoline-7-sulfonyl chloride
CAS No:1193388-55-4
MF:C10H7Cl2NO3S
MW:292.138479471207
CID:4576699
Update Time:2025-06-11

2-chloro-6-methoxyquinoline-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-methoxyquinoline-7-sulfonyl chloride
    • Inchi: 1S/C10H7Cl2NO3S/c1-16-8-4-6-2-3-10(11)13-7(6)5-9(8)17(12,14)15/h2-5H,1H3
    • InChI Key: UIIVYMOPZHLHJH-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(OC)=C(S(Cl)(=O)=O)C=2)C=CC=1Cl

2-chloro-6-methoxyquinoline-7-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C371700-10mg
2-Chloro-6-methoxyquinoline-7-sulfonyl Chloride
1193388-55-4
10mg
$ 50.00 2022-04-01
TRC
C371700-50mg
2-Chloro-6-methoxyquinoline-7-sulfonyl Chloride
1193388-55-4
50mg
$ 185.00 2022-04-01
TRC
C371700-100mg
2-Chloro-6-methoxyquinoline-7-sulfonyl Chloride
1193388-55-4
100mg
$ 295.00 2022-04-01
Enamine
EN300-50637-0.05g
2-chloro-6-methoxyquinoline-7-sulfonyl chloride
1193388-55-4 92%
0.05g
$94.0 2023-02-10
Enamine
EN300-50637-0.1g
2-chloro-6-methoxyquinoline-7-sulfonyl chloride
1193388-55-4 92%
0.1g
$142.0 2023-02-10
Enamine
EN300-50637-0.25g
2-chloro-6-methoxyquinoline-7-sulfonyl chloride
1193388-55-4 92%
0.25g
$202.0 2023-02-10
Enamine
EN300-50637-0.5g
2-chloro-6-methoxyquinoline-7-sulfonyl chloride
1193388-55-4 92%
0.5g
$318.0 2023-02-10
Enamine
EN300-50637-1.0g
2-chloro-6-methoxyquinoline-7-sulfonyl chloride
1193388-55-4 92%
1.0g
$407.0 2023-02-10
Enamine
EN300-50637-2.5g
2-chloro-6-methoxyquinoline-7-sulfonyl chloride
1193388-55-4 92%
2.5g
$798.0 2023-02-10
Enamine
EN300-50637-5.0g
2-chloro-6-methoxyquinoline-7-sulfonyl chloride
1193388-55-4 92%
5.0g
$1179.0 2023-02-10

Additional information on 2-chloro-6-methoxyquinoline-7-sulfonyl chloride

Introduction to 2-chloro-6-methoxyquinoline-7-sulfonyl chloride (CAS No. 1193388-55-4)

2-chloro-6-methoxyquinoline-7-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1193388-55-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline scaffold, a class of molecules well-documented for their broad spectrum of biological activities. The presence of both chloro and methoxy substituents, along with a sulfonyl chloride functional group, makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The quinoline core is a privileged structure in drug discovery, with numerous examples of its derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The specific modifications present in 2-chloro-6-methoxyquinoline-7-sulfonyl chloride enhance its reactivity, making it a valuable building block for further chemical transformations. The sulfonyl chloride group, in particular, is known for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups into the molecule.

In recent years, there has been a surge in research focused on developing new quinoline derivatives with improved pharmacological profiles. One notable area of investigation involves leveraging quinoline-based compounds as scaffolds for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the quinoline structure to include pharmacophores that interact with kinase active sites, researchers aim to develop potent and selective inhibitors.

The chloro and methoxy substituents in 2-chloro-6-methoxyquinoline-7-sulfonyl chloride are strategically positioned to influence the electronic properties of the molecule. The chloro group can serve as a leaving group in nucleophilic aromatic substitution reactions, while the methoxy group can act as an electron-donating moiety, affecting the reactivity at other positions on the ring. This dual functionality makes it an attractive intermediate for constructing more complex molecules.

Moreover, the sulfonyl chloride moiety is particularly interesting from a synthetic perspective. It readily reacts with alcohols and amines to form sulfonates and sulfonamides, respectively. These derivatives can then be further functionalized or incorporated into larger drug candidates. For instance, sulfonamides have been widely used in medicinal chemistry due to their favorable pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of quinoline derivatives as inhibitors of bacterial enzymes such as gyrase and topoisomerase IV. These enzymes are essential for DNA replication and transcription in bacteria, making them prime targets for antibiotic development. The structural features of 2-chloro-6-methoxyquinoline-7-sulfonyl chloride suggest that it could be modified to produce compounds with enhanced activity against resistant bacterial strains.

Another area of interest is the use of quinoline derivatives in photodynamic therapy (PDT). PDT involves the use of photosensitizers that, upon activation by light, generate reactive oxygen species (ROS) that damage target cells. Quinoline-based photosensitizers have shown promise in treating various malignancies and infections. The sulfonyl chloride group in 2-chloro-6-methoxyquinoline-7-sulfonyl chloride could be used to attach photosensitizer moieties or other functional groups that enhance light absorption or cellular uptake.

The synthesis of 2-chloro-6-methoxyquinoline-7-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available quinoline precursors. The introduction of the chloro and methoxy groups can be achieved through halogenation and methylation reactions, respectively. The final step involves sulfonylation using chlorosulfonic acid or equivalent reagents to introduce the sulfonyl chloride functionality at the 7-position of the quinoline ring.

In conclusion, 2-chloro-6-methoxyquinoline-7-sulfonyl chloride (CAS No. 1193388-55-4) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it suitable for further derivatization into compounds with diverse biological activities. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are likely to play an increasingly important role in drug discovery and development.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd